4,5-Dichloro-2-(2,6-dichlorobenzyl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 4,5-dichloro-2-[(2,6-dichlorophenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C11H6Cl4N2O/c12-7-2-1-3-8(13)6(7)5-17-11(18)10(15)9(14)4-16-17/h1-4H,5H2
• InChI Key: BLVZIWZCWVGXHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C(=O)C(=C(C=N2)Cl)Cl)Cl
• Molecular Formula: C11H6Cl4N2O
• DSSTOX Substance ID: DTXSID30379170
• Molecular Weight: 324.0 g/mol
• CAS RN: 175135-43-0

Description

4,5-Dichloro-2-(2,6-dichlorobenzyl)-2,3-dihydropyridazin-3-one, also known as DDPM-1, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4,5-Dichloro-2-(2,6-dichlorobenzyl)-2,3-dihydropyridazin-3-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This compound has also been shown to inhibit the activity of NF-κB, a transcription factor that is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. This compound has also been shown to reduce oxidative stress and inflammation, which are known to contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4,5-Dichloro-2-(2,6-dichlorobenzyl)-2,3-dihydropyridazin-3-one in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a promising candidate for cancer treatment. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 4,5-Dichloro-2-(2,6-dichlorobenzyl)-2,3-dihydropyridazin-3-one. One direction is to further investigate its potential applications in cancer research, neurodegenerative diseases, and cardiovascular diseases. Another direction is to develop more efficient synthesis methods for this compound that can improve its solubility and bioavailability. Additionally, future studies could focus on identifying the specific enzymes and signaling pathways that are targeted by this compound, which could provide insights into its mechanism of action.

Synthesis Methods

4,5-Dichloro-2-(2,6-dichlorobenzyl)-2,3-dihydropyridazin-3-one can be synthesized through a multistep process that involves the reaction of 2,6-dichlorobenzyl chloride with hydrazine hydrate, followed by the reaction of the resulting product with 4,5-dichloro-2-nitropyridine. The final step involves the reduction of the nitro group to an amino group, resulting in the formation of this compound.

Scientific Research Applications

4,5-Dichloro-2-(2,6-dichlorobenzyl)-2,3-dihydropyridazin-3-one has been studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and reduce inflammation. In cardiovascular diseases, this compound has been shown to reduce blood pressure and improve endothelial function.